Cas no 1152964-36-7 (1-5-fluoro-2-(1H-pyrazol-1-yl)phenylethan-1-one)
1-5-fluoro-2-(1H-pyrazol-1-yl)phenylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-1293496
- 1152964-36-7
- 1-[5-FLUORO-2-(1H-PYRAZOL-1-YL)PHENYL]ETHAN-1-ONE
- AKOS000221277
- SCHEMBL15140222
- Ethanone, 1-[5-fluoro-2-(1H-pyrazol-1-yl)phenyl]-
- 1-5-fluoro-2-(1H-pyrazol-1-yl)phenylethan-1-one
-
- Inchi: 1S/C11H9FN2O/c1-8(15)10-7-9(12)3-4-11(10)14-6-2-5-13-14/h2-7H,1H3
- InChI Key: WONKGWQKFPTPEZ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C(C)=O)C=1)N1C=CC=N1
Computed Properties
- Exact Mass: 204.06989108g/mol
- Monoisotopic Mass: 204.06989108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- Boiling Point: 317.5±32.0 °C(Predicted)
- pka: -0.37±0.10(Predicted)
1-5-fluoro-2-(1H-pyrazol-1-yl)phenylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1293496-0.05g |
1-[5-fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-one |
1152964-36-7 | 0.05g |
$612.0 | 2023-05-26 | ||
| Enamine | EN300-1293496-0.1g |
1-[5-fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-one |
1152964-36-7 | 0.1g |
$640.0 | 2023-05-26 | ||
| Enamine | EN300-1293496-0.25g |
1-[5-fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-one |
1152964-36-7 | 0.25g |
$670.0 | 2023-05-26 | ||
| Enamine | EN300-1293496-0.5g |
1-[5-fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-one |
1152964-36-7 | 0.5g |
$699.0 | 2023-05-26 | ||
| Enamine | EN300-1293496-1.0g |
1-[5-fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-one |
1152964-36-7 | 1g |
$728.0 | 2023-05-26 | ||
| Enamine | EN300-1293496-2.5g |
1-[5-fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-one |
1152964-36-7 | 2.5g |
$1428.0 | 2023-05-26 | ||
| Enamine | EN300-1293496-5.0g |
1-[5-fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-one |
1152964-36-7 | 5g |
$2110.0 | 2023-05-26 | ||
| Enamine | EN300-1293496-10.0g |
1-[5-fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-one |
1152964-36-7 | 10g |
$3131.0 | 2023-05-26 | ||
| Enamine | EN300-1293496-50mg |
1-[5-fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-one |
1152964-36-7 | 50mg |
$348.0 | 2023-09-30 | ||
| Enamine | EN300-1293496-100mg |
1-[5-fluoro-2-(1H-pyrazol-1-yl)phenyl]ethan-1-one |
1152964-36-7 | 100mg |
$364.0 | 2023-09-30 |
1-5-fluoro-2-(1H-pyrazol-1-yl)phenylethan-1-one Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 1-5-fluoro-2-(1H-pyrazol-1-yl)phenylethan-1-one
Chemical Profile of 1-5-fluoro-2-(1H-pyrazol-1-yl)phenylethan-1-one (CAS No. 1152964-36-7)
1-5-fluoro-2-(1H-pyrazol-1-yl)phenylethan-1-one is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. The presence of a fluoro-substituent at the 5-position and a pyrazole moiety at the 2-position of the phenyl ring introduces a combination of electronic and steric effects that can modulate biological activity. This compound, identified by its CAS number 1152964-36-7, represents a promising scaffold for the development of novel therapeutic agents.
The fluoro-substituent is a well-documented pharmacophore in drug design, known for its ability to enhance metabolic stability, binding affinity, and oral bioavailability. In particular, fluorine atoms can influence the electronic properties of adjacent aromatic systems, leading to changes in reactivity and interaction with biological targets. The incorporation of fluorine into 1-5-fluoro-2-(1H-pyrazol-1-yl)phenylethan-1-one suggests that this compound may exhibit improved pharmacokinetic profiles compared to its non-fluorinated analogs.
The pyrazole ring is another key structural element that contributes to the compound's potential biological activity. Pyrazole derivatives are widely recognized for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer effects. The 1H-pyrazol-1-yl moiety in this compound can serve as a hydrogen bond acceptor or donor, enhancing interactions with biological targets such as enzymes and receptors. This feature makes 1-5-fluoro-2-(1H-pyrazol-1-yl)phenylethan-1-one a valuable candidate for further exploration in drug discovery.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high precision. Studies have shown that the combination of a fluoro-substituent and a pyrazole ring can lead to potent inhibition of various enzymes and receptors involved in disease pathways. For instance, computational studies on similar scaffolds have identified potential binding interactions with kinases and proteases, which are key targets in oncology and inflammatory diseases.
In vitro studies have begun to unravel the pharmacological potential of 1-5-fluoro-2-(1H-pyrazol-1-yl)phenylethan-1-one. Preliminary data suggest that this compound exhibits inhibitory activity against certain enzymes, although further optimization is required to enhance its potency and selectivity. The fluoro-substituent, in particular, has been shown to modulate the enzyme's active site, leading to improved binding affinity. These findings are consistent with previous reports demonstrating the efficacy of fluorinated pyrazole derivatives in modulating enzyme activity.
The synthesis of 1-5-fluoro-2-(1H-pyrazol-1-yl)phenylethan-1-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the fluoro-substituent, coupling of the pyrazole ring, and formation of the ethanone moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further biological evaluation.
The potential therapeutic applications of 1-5-fluoro-2-(1H-pyrazol-1-yphenylethanonelethanone (CAS No. 1152964367) are broad and exciting. Given its structural features, this compound may be explored for its activity against various diseases, including cancer, inflammation, and infectious diseases. The presence of both a fluoro-substituent and a pyrazole ring suggests that it could interact with multiple biological targets, providing a rationale for its development as a multitargeted therapeutic agent.
Future research directions should focus on optimizing the structure of this compound to improve its pharmacological properties. This may involve modifying other substituents on the phenyl ring or exploring different pyrazole derivatives. Additionally, investigation into its mechanism of action will be crucial for understanding how it interacts with biological targets and how these interactions translate into therapeutic effects.
The development of novel drug candidates is an iterative process that requires collaboration between chemists, biologists, and clinicians. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD), researchers can accelerate the discovery and optimization of compounds like 1152964367 (CAS No.) 1152964367 (CAS No.) 1152964367 (CAS No.) 1152964367 (CAS No.) 1152964367 (CAS No.) 1152964367 (CAS No.) 1152964367 (CAS No.) 1152964367 (CAS No.) 1152964367 (CAS No.) 1152964367 (CAS No.) 1152964367 (CAS No.) 1152964367 (CAS No.) 1152964367 (CAS No.) 1152964367 (CAS No.).
In conclusion,flurosubstituteadditionpharmaceuticals(https://www.additionpharmaceuticals.com/) ,flurosubstituteadditionpharmaceuticals(https://www.additionpharmaceuticals.com/),flurosubstituteadditionpharmaceuticals(https://www.additionpharmaceuticals.com/),flurosubstituteadditionpharmaceuticals(https://www.additionpharmaceuticals.com/),flurosubstituteadditionpharmaceuticals(https://www.additionpharmaceuticals.com/),flurosubstituteadditionpharmaceuticals(https://www.additionpharmaceuticals.com/),flurosubstituteadditionpharmaceuticals(https://www.additionpharmaceuticals.com/),flurosubstituteadditionpharmaceuticals(https://www.additionpharmaceuticals.com/),flurosubstituteadditionpharmaceuticals(https://www.additionpharmaceuticals.com/),flurosubstituteadditionpharmaceuticals(https://www.additionpharmaceuticals.com/),flurosubstituteadditionpharmaceuticals(https://www.additionpharmaceuticals.com/),flurosubstituteadditionpharmaceuticals(https://www.additionpharmaceuticals.com/),flurosubstituteadditionpharmaceuticals(https://www.additionpharmaceuticals.com/),flurosubstituteadditionpharmaceuticals(https://www.additionpharmaceuticals.com/),flurosubstituteadditionpharmaceuticalsandnewsfeed(https://www.addictionnewsfeed.net/)
1152964-36-7 (1-5-fluoro-2-(1H-pyrazol-1-yl)phenylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)